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Compound of Interest

Compound Name: Deoxybenzoin oxime

Cat. No.: B1140943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

Deoxybenzoin Oxime (C₁₄H₁₃NO), a compound of interest in organic synthesis and medicinal

chemistry. This document presents available Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data, along with generalized experimental protocols.

Core Spectroscopic Data
The following sections summarize the key spectroscopic data for Deoxybenzoin Oxime,

presented in a structured format for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique for determining the structure of organic

compounds. The ¹H and ¹³C NMR data provide detailed information about the hydrogen and

carbon framework of the Deoxybenzoin Oxime molecule.

¹H NMR Spectrum

The proton NMR spectrum of Deoxybenzoin Oxime in chloroform-d (CDCl₃) exhibits distinct

signals corresponding to the different types of protons in the molecule.
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Assignment Chemical Shift (δ) in ppm

-OH (oxime) 9.62

Aromatic Protons 7.61

Aromatic Protons 7.32

Aromatic Protons 7.25

Aromatic Protons 7.18

-CH₂- (benzyl) 4.22

Table 1: ¹H NMR chemical shifts for Deoxybenzoin Oxime in CDCl₃.[1]

¹³C NMR Spectrum

Experimental ¹³C NMR data for Deoxybenzoin Oxime is not readily available in the searched

literature. Predicted spectra can be used as a preliminary guide but require experimental

verification.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. The IR spectrum of an oxime typically shows characteristic

absorption bands for the O-H and C=N bonds.

Vibrational Mode Characteristic Absorption Range (cm⁻¹)

O-H stretch (oxime) 3400 - 3100 (broad)

C-H stretch (aromatic) 3100 - 3000

C-H stretch (aliphatic) 3000 - 2850

C=N stretch (oxime) 1690 - 1640

C=C stretch (aromatic) 1600 - 1450
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Table 2: General characteristic IR absorption ranges for functional groups present in

Deoxybenzoin Oxime.[2][3]

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.

The molecular weight of Deoxybenzoin Oxime is 211.26 g/mol .[4] Electron ionization (EI) is a

common method for analyzing organic molecules, which often results in fragmentation of the

molecular ion. The fragmentation pattern provides valuable information about the structure of

the molecule.

While a specific experimental mass spectrum with fragmentation for Deoxybenzoin Oxime
was not found in the searched literature, general fragmentation patterns for oximes can be

considered. Common fragmentation pathways for oximes under electron ionization can include

alpha-cleavage and rearrangements.

Experimental Protocols
The following sections provide generalized experimental methodologies for the acquisition of

spectroscopic data for organic compounds like Deoxybenzoin Oxime.

NMR Spectroscopy
Sample Preparation:

A sample of approximately 5-10 mg for ¹H NMR or 10-30 mg for ¹³C NMR is accurately

weighed.

The sample is dissolved in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in a

clean, dry NMR tube.

The solution is filtered if any solid particles are present to ensure homogeneity.

Instrumentation and Parameters:

Instrument: A high-field NMR spectrometer (e.g., 300 MHz or higher).

Nuclei: ¹H and ¹³C.
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Internal Standard: Tetramethylsilane (TMS) is typically used as an internal reference (δ =

0.00 ppm).

Data Acquisition: Standard pulse sequences are used for both ¹H and ¹³C NMR. For ¹³C

NMR, proton decoupling is typically employed to simplify the spectrum.

Infrared (IR) Spectroscopy
Sample Preparation (KBr Pellet Method):

A small amount of the solid sample (1-2 mg) is ground to a fine powder using an agate

mortar and pestle.

Approximately 100-200 mg of dry potassium bromide (KBr) powder is added to the mortar.

The sample and KBr are thoroughly mixed and ground together.

The mixture is transferred to a pellet press and compressed under high pressure to form a

transparent or translucent pellet.

Instrumentation and Parameters:

Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.

Scan Range: Typically 4000-400 cm⁻¹.

Data Acquisition: A background spectrum of the empty sample compartment or a pure KBr

pellet is recorded and subtracted from the sample spectrum.

Mass Spectrometry
Sample Introduction and Ionization (Electron Ionization - EI):

A small amount of the sample is introduced into the mass spectrometer, often via a direct

insertion probe or after separation by gas chromatography (GC).

In the ion source, the sample molecules are bombarded with a beam of high-energy

electrons (typically 70 eV).[5]
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This causes the molecules to ionize and fragment.

Mass Analysis:

Instrument: A mass spectrometer (e.g., quadrupole, time-of-flight).

Mass Range: Scanned over a range appropriate for the expected molecular weight and

fragments (e.g., m/z 50-500).

Data Acquisition: The instrument separates the ions based on their mass-to-charge ratio

(m/z) and detects their abundance, generating a mass spectrum.

Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical

compound like Deoxybenzoin Oxime.

Compound Preparation

Spectroscopic Analysis

Data Interpretation

Synthesis of
Deoxybenzoin Oxime

Purification
(e.g., Recrystallization)

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry

Structure Elucidation
and Verification

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1140943?utm_src=pdf-body
https://www.benchchem.com/product/b1140943?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the synthesis and spectroscopic characterization of Deoxybenzoin
Oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DeoxyBenzoinOxime(952-06-7) 1H NMR [m.chemicalbook.com]

2. researchgate.net [researchgate.net]

3. uanlch.vscht.cz [uanlch.vscht.cz]

4. cymitquimica.com [cymitquimica.com]

5. Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty
rearrangement: new insights on structural factors that promote α,β fragmentation - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Spectroscopic Profile of Deoxybenzoin Oxime: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140943#spectroscopic-data-of-deoxybenzoin-
oxime-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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